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Compound of Interest

Compound Name: SR-4370

Cat. No.: B15584493

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of SR-4370.

This document provides critical safety and logistical information for the handling of SR-4370, a
potent and selective benzoylhydrazide-class inhibitor of Class | histone deacetylases (HDACS).
Adherence to these guidelines is essential for ensuring personal safety, maintaining
experimental integrity, and complying with regulatory standards. SR-4370 is a valuable
research tool, particularly in oncology and HIV latency studies, with specific inhibitory activity
against HDAC1, HDAC2, and HDAC3.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling SR-4370. The
following personal protective equipment must be worn at all times in the laboratory where the
compound is handled.
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Body Part Required PPE Specifications

Nitrile or neoprene gloves are

recommended. Inspect for
Hands Chemical-resistant gloves tears or holes before use and

dispose of contaminated

gloves immediately.[1]

E Safety glasses with side Must be worn to protect
es
Y shields or goggles against splashes.[1]

A full-length lab coat should be
Body Laboratory coat worn and kept fastened to

protect skin and clothing.[1]

All work with solid SR-4370 or
concentrated solutions should
be performed in a certified
chemical fume hood to
minimize inhalation exposure.
[1] A NIOSH-approved

respirator may be necessary

Respiratory Use in a well-ventilated area

for handling large quantities or
if there is a risk of

aerosolization.[1]

Health and Safety Information

While a Safety Data Sheet (SDS) from one supplier has classified SR-4370 as not hazardous
under the Globally Harmonized System (GHS), it is crucial to handle this bioactive compound
with care as its toxicological properties have not been fully investigated.[2] Assume it is harmful
if swallowed, inhaled, or absorbed through the skin.[1]
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Hazard Description

The toxicological properties have not been fully
Acute Toxicity investigated. Assume it is harmful if swallowed,
inhaled, or absorbed through the skin.[1]

May cause skin irritation. Avoid contact with
skin.[1] In case of contact, flush the affected

Skin Contact area with copious amounts of water for at least
15 minutes and seek immediate medical

attention.[3]

In case of contact, flush the affected area with
copious amounts of water for at least 15

Eye Contact ) ) ) ) ]
minutes and seek immediate medical attention.

[3]

Chemical and Physical Properties

A summary of the key chemical and physical properties of SR-4370 is provided below. This
information is essential for a comprehensive understanding of the compound's characteristics
for safe handling and disposal.

Property Value

CAS Number 1816294-67-3[2][3]
Molecular Formula C17H18F2N20[3]
Molecular Weight 304.34 g/mol [3]
Appearance Crystalline solid[3]
Solubility Soluble in DMSQI[3]
Storage Temperature -20°C[3]

Operational Plans: Handling and Storage
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Proper handling and storage are critical to maintaining the stability and activity of SR-4370, as
well as ensuring a safe laboratory environment.

Handling:

e Engineering Controls: All work with solid SR-4370 or concentrated solutions must be
conducted in a certified chemical fume hood.[1]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling SR-4370 and
before leaving the laboratory. Do not eat, drink, or smoke in areas where the compound is
handled.[1]

Storage:
o Container: Keep the container tightly sealed.[1]

o Conditions: Store in a dry, well-ventilated place at -20°C.[1][3]

Spill and Disposal Plans

Spill Response: In the event of a spill, wear appropriate PPE and contain the spill with an inert
absorbent material.[1] Clean the area with a suitable decontamination solution, such as 70%
ethanol, followed by a thorough cleaning with soap and water.[1][3] Dispose of the waste in a
sealed, labeled hazardous waste container.[1]

Disposal Protocol: All waste containing SR-4370 must be treated as hazardous chemical
waste.[1] Always consult your institution's specific environmental health and safety (EHS)
guidelines before proceeding.[3]

¢ Solid Waste: Collect solid SR-4370 and any contaminated disposables (e.g., pipette tips,
gloves, weigh paper) in a clearly labeled, sealed hazardous waste container.[1][3]

¢ Liquid Waste: Collect solutions containing SR-4370 in a labeled, sealed, and compatible
hazardous waste container.[1][3]

o Labeling: All waste containers must be clearly and accurately labeled with the full chemical
name ("SR-4370"), the primary hazard (e.g., "Toxic," "Chemical Waste"), and the date of
accumulation.[3]
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o Storage of Waste: Store waste containers in a designated, secure, and well-ventilated area,
away from incompatible materials, until collection by your institution's EHS personnel.[3]

Experimental Protocols: Determining HDAC
Inhibitory Activity

The following is a representative methodology for determining the 1Cso values of SR-4370
against HDAC1, HDAC2, and HDACS3 using a fluorometric in vitro assay.[4]

Objective: To determine the concentration of SR-4370 required to inhibit 50% of the activity of
recombinant human HDAC1, HDAC2, and HDAC3.[4]

Materials:

e Recombinant human HDAC1, HDAC2, and HDAC3 enzymes

e SR-4370

¢ Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

o Assay Buffer (e.g., 50 mM Tris-HCI, pH 8.0, 137 mM NaCl, 2.7 mM KCI, 1 mM MgClz)
o Developer solution (e.g., Trypsin in a suitable buffer)

e 96-well black microplates

Procedure:

Prepare a serial dilution of SR-4370 in the assay buffer.

Add the HDAC enzyme to the wells of the 96-well plate.

Add the serially diluted SR-4370 or vehicle control to the wells.

Initiate the reaction by adding the fluorogenic HDAC substrate.

Incubate the plate at 37°C for a specified time (e.g., 60 minutes).
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» Stop the reaction by adding the developer solution.

o Measure the fluorescence using a microplate reader at the appropriate excitation and
emission wavelengths.

o Calculate the percent inhibition for each concentration of SR-4370 and determine the ICso
value by fitting the data to a dose-response curve.

Visualizations
SR-4370 Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
SR-4370]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584493#personal-protective-equipment-for-
handling-sr-4370]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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